1-allyl-4-[(2-methoxyphenoxy)acetyl]piperazine

• IUPAC Name: 2-(2-methoxyphenoxy)-1-(4-prop-2-enylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C16H22N2O3/c1-3-8-17-9-11-18(12-10-17)16(19)13-21-15-7-5-4-6-14(15)20-2/h3-7H,1,8-13H2,2H3
• InChI Key: YHWPBNNZZPEIMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)N2CCN(CC2)CC=C
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

1-allyl-4-[(2-methoxyphenoxy)acetyl]piperazine is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential application in various fields such as medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 1-allyl-4-[(2-methoxyphenoxy)acetyl]piperazine is not fully understood. However, it has been reported to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, it has also been reported to exhibit antioxidant activity and inhibit the production of reactive oxygen species (ROS) in neuronal cells, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit the migration and invasion of cancer cells, and inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has also been reported to exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-allyl-4-[(2-methoxyphenoxy)acetyl]piperazine in lab experiments is its potential application in the field of medicinal chemistry. It has been reported to exhibit antitumor and neuroprotective activity, which makes it a promising compound for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and pharmacokinetic properties.

Future Directions

There are several future directions for the study of 1-allyl-4-[(2-methoxyphenoxy)acetyl]piperazine. One of the main directions is the development of new drugs based on this compound for the treatment of cancer and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential application in other fields such as pharmacology and biochemistry. Finally, more research is needed to optimize the synthesis method of this compound to improve its yield and purity.

Synthesis Methods

The synthesis of 1-allyl-4-[(2-methoxyphenoxy)acetyl]piperazine involves the reaction between piperazine and 2-methoxyphenol in the presence of acetic anhydride. The resulting product is then reacted with allyl bromide in the presence of potassium carbonate to obtain the final product. This synthesis method has been reported to yield a high purity product with good yields.

Scientific Research Applications

1-allyl-4-[(2-methoxyphenoxy)acetyl]piperazine has been extensively studied for its potential application in the field of medicinal chemistry. It has been reported to exhibit antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, it has also been studied for its potential application as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.